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Compound of Interest

Compound Name: Ammonium laurate

Cat. No.: B1664923 Get Quote

Essential Safety and Handling Guide for Ammonium
Laurate
This guide provides immediate, essential safety and logistical information for the handling of

Ammonium laurate in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

GHS Classification and Hazard Information
Ammonium laurate is classified as a hazardous substance. Adherence to safety precautions

is mandatory.

Hazard Class Category Hazard Statement Pictogram

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation[1]
GHS05 (Corrosion)[1]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage[1]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling Ammonium laurate:
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Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2] A face shield may be necessary for splash

hazards.

Skin Protection:

Gloves: Wear chemical-impermeable gloves that have been tested according to EN 374.

[1][2] Inspect gloves for leaks or tears before use.

Clothing: Wear fire/flame resistant and impervious clothing to prevent skin contact.[2] A lab

coat is mandatory.

Respiratory Protection: If ventilation is inadequate or when vapors/aerosols are generated,

use a full-face respirator.[2][3]

Operational and Disposal Plans
Standard Handling Procedure

Preparation:

Ensure the work area is well-ventilated, using local exhaust ventilation if necessary.[1]

Inspect all PPE for integrity before use.

Have an emergency eyewash station and safety shower readily accessible.

Handling:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the work area.[1]

Storage:

Store in a tightly closed container in a dry, dark place.[3][4]
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For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.[4]

For long-term storage (months to years), store at -20°C.[4]

After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Remove and wash contaminated clothing before reuse.[1]

Spill Response
Immediate Actions:

Evacuate personnel from the immediate spill area.[2]

Ensure adequate ventilation in the affected area.[2][3]

Containment and Cleanup:

Wear appropriate PPE, including respiratory protection if necessary.[2]

Cover drains to prevent environmental contamination.[1][3]

Contain the spill using an absorbent material such as sand, sawdust, or a universal binder.

[1]

Wipe up the spill with an absorbent material (e.g., cloth, fleece).[1]

Disposal of Spill Debris:

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][2]

Dispose of the waste in accordance with local, state, and federal regulations.

Disposal Plan
Dispose of Ammonium laurate and its container at an approved waste disposal facility.[3]

Do not allow the product to enter drains or waterways.[1][3]
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Contaminated packaging should be treated as hazardous waste and disposed of in the same

manner as the substance itself.[1]

First Aid Measures
If on Skin: Immediately take off all contaminated clothing. Wash the affected area with plenty

of soap and water.[1][2] If skin irritation persists, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Immediately call a POISON CENTER or doctor.

[1]

If Inhaled: Move the person to fresh air.[1][2] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration. Seek immediate medical attention.[2]

If Swallowed: Rinse mouth with water (only if the person is conscious).[1] Do NOT induce

vomiting.[1] Seek medical advice.

Visual Workflows
Caption: Standard Operating Procedure for Handling Ammonium Laurate.

Caption: Workflow for Responding to an Ammonium Laurate Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laurate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664923#personal-protective-equipment-for-
handling-ammonium-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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